![molecular formula C16H18N2O2 B4021221 N-[2-(2-methoxypyridin-3-yl)-4-methylphenyl]propanamide](/img/structure/B4021221.png)
N-[2-(2-methoxypyridin-3-yl)-4-methylphenyl]propanamide
Description
Synthesis Analysis
Synthesis of compounds similar to N-[2-(2-methoxypyridin-3-yl)-4-methylphenyl]propanamide involves halogenated hydrocarbon amination reactions and condensation processes, producing target molecules confirmed by various analytical techniques including IR, 1H NMR, MS, and X-ray diffraction. For instance, the synthesis of closely related compounds demonstrates the versatility of amination and condensation reactions in producing complex amides with specific structural characteristics (Bai et al., 2012).
Molecular Structure Analysis
The molecular structure of compounds structurally akin to this compound has been elucidated through crystallography, revealing monoclinic systems, space groups, and specific geometric parameters such as bond lengths and angles. X-ray diffraction and density functional theory (DFT) offer insights into the optimized geometric bond lengths and angles, comparing favorably with experimental data (Bai et al., 2012).
Chemical Reactions and Properties
The chemical reactivity and properties of compounds with similar moieties involve interactions such as C–H···O, C–H···N, and C–H···Br weak hydrogen bonds, contributing to their stability and three-dimensional structural integrity. These interactions facilitate the stacking of molecules into three-dimensional structures, highlighting the significance of weak intermolecular forces in determining the chemical behavior and reactivity of such compounds (Bai et al., 2012).
properties
IUPAC Name |
N-[2-(2-methoxypyridin-3-yl)-4-methylphenyl]propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c1-4-15(19)18-14-8-7-11(2)10-13(14)12-6-5-9-17-16(12)20-3/h5-10H,4H2,1-3H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XROJTAGACDSKDV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=C(C=C(C=C1)C)C2=C(N=CC=C2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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